Cas no 338400-11-6 (4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one)

• Product Name: 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one
• CAS No: 338400-11-6
• CID: 4646952
• Update Time: 2025-06-07

4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one

Additional information on 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one

Introduction to 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one (CAS No. 338400-11-6)

4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 338400-11-6, this compound belongs to the thiazine class of molecules, which are known for their diverse applications in medicinal chemistry. The presence of a hydroxyl group and an aliphatic side chain on the phenyl ring enhances its interactability with biological targets, making it a promising candidate for further investigation.

The structural framework of 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one consists of a thiazine core, which is a six-membered aromatic ring containing sulfur and nitrogen atoms. This core structure is flanked by a hydroxyl group at the 4-position and a propyl-substituted phenyl ring at the 2-position. Such structural features contribute to its potential role as a pharmacophore in drug design. The hydroxyl group can participate in hydrogen bonding interactions, while the propyl side chain can influence solubility and metabolic stability.

In recent years, there has been growing interest in thiazine derivatives due to their reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one has been studied for its potential pharmacological effects, particularly in the context of modulating enzyme activity and cellular signaling pathways. Preliminary in vitro studies suggest that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in oncology research.

One of the most compelling aspects of 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one is its synthetic accessibility. The thiazine core can be readily modified through various chemical reactions, allowing researchers to explore different analogs with tailored biological profiles. This flexibility makes it an attractive scaffold for structure-based drug design. Additionally, the compound's solubility profile has been optimized for better bioavailability, which is crucial for developing effective therapeutic agents.

The pharmacokinetic properties of 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one have also been examined in preclinical studies. These studies indicate that the molecule exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens. Furthermore, the compound's stability under various storage conditions has been assessed to ensure its suitability for industrial-scale production.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 4-hydroxy-2-[4-(propan-2-yl)phenyl]-6H-1,3-thiazin-6-one with biological targets using molecular docking simulations. These simulations have provided insights into how the hydroxyl group and propyl side chain interact with proteins, offering a rational basis for designing more potent derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The potential therapeutic applications of 4-hydroxy-2-[4-(propan-2-y l)phenyl]-6H -1,3-thiazin -6-one are broad and span multiple disease areas. In oncology, this compound shows promise as an inhibitor of tyrosine kinases that are overexpressed in certain cancers. In inflammatory diseases, its anti-inflammatory effects may be harnessed to develop novel treatments for conditions like rheumatoid arthritis or Crohn's disease. Additionally, its antimicrobial properties make it a candidate for addressing emerging antibiotic-resistant pathogens.

As research continues to uncover new biological functions of thiazine derivatives, 4-hydroxy -2-[4-(propan -2-y l)phen yl ] -6H -1 ,3 -thia zin -6-o ne is poised to play a significant role in future therapeutic strategies. Its unique structural features and demonstrated biological activity position it as a valuable asset in the pharmaceutical industry's arsenal against human disease. Further clinical investigations are warranted to validate these findings and explore new applications.